Cas no 2089277-38-1 (sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate)

• Product Name: sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate
• CAS No: 2089277-38-1
• MF: C₇H₁₀N₃NaO₂
• MW: 191.162971973419
• CID: 4636576
• Update Time: 2025-10-30

sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate

• Inchi： 1S/C7H9N3O2.Na.H/c11-7(12)5-2-1-3-10-6(5)8-4-9-10;;/h4-5H,1-3H2,(H,11,12);;
• InChI Key： AMSVDVBCXRSJMP-UHFFFAOYSA-N
• SMILES： C(C1CCCN2N=CN=C12)(=O)O.[NaH]

Additional information on sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate

Research Briefing on Sodium 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]Pyridine-8-Carboxylate (CAS: 2089277-38-1)

The compound sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate (CAS: 2089277-38-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its triazolopyridine core, combined with a carboxylate functional group, offers opportunities for further derivatization, making it a valuable intermediate in medicinal chemistry. Researchers have explored its utility in the development of kinase inhibitors, given its ability to interact with ATP-binding sites in various kinase enzymes. Preliminary data suggest that derivatives of this compound exhibit promising activity against specific cancer-related kinases, although further optimization is required to enhance selectivity and potency.

In addition to its potential as a kinase inhibitor, sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate has been investigated for its role in modulating other biological targets. For instance, recent in vitro studies have demonstrated its ability to influence inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The compound's mechanism of action appears to involve the inhibition of key signaling molecules, such as NF-κB, which play a central role in inflammation and immune responses.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. One study reported a scalable and efficient method for the preparation of sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate, utilizing a one-pot reaction strategy that minimizes the need for complex purification steps. These advancements are expected to facilitate further exploration of the compound's biological properties and therapeutic potential.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic properties, including its solubility, stability, and bioavailability, require further investigation to determine its suitability for in vivo applications. Additionally, more comprehensive toxicity studies are needed to assess its safety profile. Researchers are currently exploring various formulation strategies to overcome these limitations, such as the development of prodrugs or nanoparticle-based delivery systems.

In conclusion, sodium 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for the development of new therapeutic agents. Continued research efforts are expected to shed light on its full potential and pave the way for its application in treating various diseases.